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Compound of Interest

Compound Name: 2-Chloro-6-nitrophenol

cat. No.: B183082

An In-Depth Technical Guide to 2-Chloro-6-nitrophenol: Discovery, Synthesis, and
Characterization

Overview

2-Chloro-6-nitrophenol, with the chemical formula CsH4CINOs, is a yellow crystalline solid
organic compound.[1][2] Its molecular structure consists of a phenol ring substituted with a
chlorine atom and a nitro group at positions 2 and 6, respectively.[1] This compound is primarily
utilized as an intermediate in the synthesis of various chemicals, including pesticides and
pharmaceuticals.[1] It is sparingly soluble in water and may cause skin and eye irritation.[1]

Historical Context and Discovery

While the specific date and discoverer of 2-Chloro-6-nitrophenol are not extensively
documented, its synthesis falls within the broader historical development of aromatic chemistry
in the 19th and early 20th centuries. The nitration of phenols, a key reaction in its synthesis,
has been a fundamental process in organic chemistry for producing intermediates for dyes,
explosives, and pharmaceuticals. Similarly, the chlorination of aromatic compounds was well-
established during this period. The synthesis of 2-Chloro-6-nitrophenol is a logical extension
of these foundational reactions, likely first prepared through the nitration of 2-chlorophenol. Its
history is intrinsically linked to the industrial demand for specialized chemical intermediates.

Physical and Chemical Properties

The key physical and chemical properties of 2-Chloro-6-nitrophenol are summarized in the
table below.
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Property Value Source
Molecular Formula CeHaCINOs3 [11[3]
Molecular Weight 173.55 g/mol [3]

CAS Number 603-86-1 [11[3]
Appearance Yellow crystalline solid/powder [1112]
Melting Point 67-71 °C [2]
Boiling Point 217.3+£20.0 °C (Predicted) [2]

pKa 5.43+0.24 (Predicted) [2]
Amax 405 nm [1][2]
Solubility Sparingly soluble in water [1]

INChI=1S/C6HA4CINO3/c7-4-2-
InChl 3]
1-3-5(6(4)9)8(10)11/h1-3,9H

, C1=CC(=C(C(=C1)C)H0)--
Canonical SMILES [11[3]
INVALID-LINK--[O-]

Synthesis and Manufacturing

The primary method for the synthesis of 2-Chloro-6-nitrophenol is through the direct nitration
of 2-chlorophenol.[1] This electrophilic aromatic substitution reaction introduces a nitro group (-
NOz2) onto the aromatic ring. The hydroxyl (-OH) and chloro (-Cl) groups are ortho-, para-

directing activators and deactivators, respectively, influencing the position of the incoming nitro

group.

Experimental Protocols
Synthesis of 2-Chloro-6-nitrophenol via Nitration of 2-
Chlorophenol

This protocol is based on established procedures for the nitration of chlorophenols.[1]

Materials:
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e 2-chlorophenol (0.155 mol)

e Glacial acetic acid (42 mL)

« Nitric acid (0.163 mol)

e |ce

o Steam distillation apparatus

e Recrystallization solvent (water)
Procedure:

e A solution of 2-chlorophenol (0.155 mol, 15.8 mL) in glacial acetic acid (42 mL) is prepared in
a reaction vessel.

e The solution is chilled to 5 °C using an ice bath with constant magnetic stirring.

« Nitric acid (0.163 mol, 6.8 mL) is added dropwise to the chilled solution over a period of 45
minutes. The temperature is maintained at 5 °C throughout the addition.

 After the addition is complete, the reaction is allowed to proceed at 5 °C for an additional 30
minutes.

e The reaction mixture is then poured over approximately 250 mL of ice.
e Any black solid that forms during the reaction is removed by filtration.
e The resulting dark brown liquid is subjected to steam distillation.

e The steam distillation yields a yellow solid product.

e The crude yellow solid is purified by recrystallization from water to afford the final product, 2-
Chloro-6-nitrophenol.[1]

Analytical Methods
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The characterization and purity assessment of 2-Chloro-6-nitrophenol can be performed
using various analytical techniques:

e High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
employed for the analysis of related compounds.[4] The mobile phase typically consists of
acetonitrile, water, and an acid modifier like phosphoric or formic acid.[4]

o Gas Chromatography-Mass Spectrometry (GC-MS): GC/MS is a highly selective and
sensitive method for identifying and quantifying nitrophenols and their derivatives.[5]

e Spectroscopy:
o UV-Vis Spectroscopy: The maximum absorbance (Amax) is observed at 405 nm.[1][2]

o Infrared (IR) Spectroscopy: IR spectra can confirm the presence of functional groups such
as -OH, -NOz, and C-Cl.[3]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra
provide detailed information about the chemical structure of the molecule.[3][6][7]

Applications and Uses
2-Chloro-6-nitrophenol serves as a valuable intermediate in the chemical industry.[1]
» Pesticide Synthesis: It is a precursor for the production of various pesticide compounds.[1]

o Chemical Synthesis: Its reactivity allows it to be a building block for the creation of more
complex organic molecules and pharmaceutical intermediates.[1]

Safety and Toxicology
2-Chloro-6-nitrophenol is considered a hazardous substance.

e Hazards: It causes serious eye irritation and may cause skin and respiratory irritation.[3] It is
harmful if swallowed.[3]

e Environmental Impact: It poses a significant environmental hazard and measures should be
taken to prevent its release into soil and water sources.[1]
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e Storage: It should be stored in a cool, dry place under an inert atmosphere.[1][2]

Visualizations

Synthesis Workflow for 2-Chloro-6-nitrophenol
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-6-nitrophenol from 2-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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